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Introduction
NCC007 is a potent and selective dual inhibitor of Casein Kinase I alpha (CKIα) and delta

(CKIδ). These serine/threonine kinases are integral components of various cellular signaling

pathways, and their dysregulation has been implicated in the pathogenesis of several diseases,

including cancer. CKIα and CKIδ are key regulators of the Wnt/β-catenin signaling pathway,

which is frequently hyperactivated in numerous malignancies, driving tumor proliferation and

survival. Furthermore, these kinases play a crucial role in the regulation of circadian rhythms,

and disruption of the circadian clock has been linked to an increased risk of cancer. This

document provides detailed protocols for the preclinical evaluation of NCC007 in murine cancer

models, based on established methodologies for highly similar CKIδ inhibitors.

Data Presentation
In Vitro Potency of Structurally Related CKIδ/ε Inhibitor
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Cell Line Cancer Type IC50 (nM)

A375 Melanoma 86

MDA-MB-231 Triple-Negative Breast Cancer 26

Data for SR-3029, a potent CK1δ/ε inhibitor, is presented as a surrogate for NCC007 due to the

high structural and functional similarity and the availability of public data.[1]

In Vivo Efficacy of the CKIδ/ε Inhibitor SR-3029 in Murine
Xenograft Models

Tumor Model Treatment and Dosage Outcome

MDA-MB-231 (TNBC)
SR-3029, 20 mg/kg, daily i.p.

injection

Marked impairment of tumor

growth.[2]

MDA-MB-468 (TNBC)
SR-3029, 20 mg/kg, daily i.p.

injection

Significant inhibition of tumor

growth.[1]

SKBR3 (HER2+)
SR-3029, 20 mg/kg, daily i.p.

injection

Significant inhibition of tumor

growth.[1]

BT474 (HER2+)
SR-3029, 20 mg/kg, daily i.p.

injection

Significant inhibition of tumor

growth.[1]

PDX Model (Basal-like)
SR-3029, 20 mg/kg, daily i.p.

injection

Significant inhibition of tumor

growth and induction of

apoptosis.[2][3]

TNBC: Triple-Negative Breast Cancer; HER2+: Human Epidermal Growth Factor Receptor 2-

positive; PDX: Patient-Derived Xenograft; i.p.: intraperitoneal.

Pharmacokinetic Profile of SR-3029 in Mice (IV Dosing, 1
mg/kg)
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Compound Cmax (μM)
Cl
(ml/min/kg)

AUC (μM·h) T1/2 (h)
Brain
Penetration
(%)

SR-3029 7.3 5.5 6.35 0.90 12

This data for the related inhibitor SR-3029 provides an indication of the expected

pharmacokinetic properties.[4]

Experimental Protocols
Preparation of NCC007 for In Vivo Administration
Objective: To prepare a stable formulation of NCC007 for intraperitoneal injection in mice.

Materials:

NCC007 compound

Dimethyl sulfoxide (DMSO)

Tween-80

Sterile Water for Injection

Procedure:

Prepare a stock solution of NCC007 in DMSO.

For the final formulation, prepare a vehicle solution of 10% DMSO, 10% Tween-80, and 80%

sterile water.[2]

Based on the desired final concentration and the weight of the animals, dilute the NCC007
stock solution with the vehicle to achieve the target dosage in an appropriate injection

volume (typically 100-200 µL for a mouse).

Vortex the final solution thoroughly to ensure complete mixing.
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The prepared formulation should be used immediately or stored under appropriate conditions

as determined by stability studies.

Murine Orthotopic Breast Cancer Xenograft Model
Objective: To establish orthotopic breast tumors in immunodeficient mice and evaluate the anti-

tumor efficacy of NCC007.

Materials:

Human breast cancer cell lines (e.g., MDA-MB-231, MDA-MB-468, SKBR3, BT474)[1]

Immunodeficient mice (e.g., nude or SCID mice)

Matrigel

Cell culture medium and reagents

Calipers for tumor measurement

NCC007 formulation

Procedure:

Culture the selected human breast cancer cell lines under standard conditions. For cell lines

like MDA-MB-231, they can be engineered to express luciferase for in vivo imaging.[2]

On the day of inoculation, harvest the cells and resuspend them in a 1:1 mixture of sterile

phosphate-buffered saline (PBS) and Matrigel at the desired concentration (e.g., 1 x 10^6

cells per 100 µL).

Anesthetize the mice and surgically expose the mammary fat pad.

Inject the cell suspension into the mammary fat pad.

Suture the incision and monitor the animals for recovery.

Allow the tumors to establish and reach a palpable size (e.g., 100 mm³).[2]
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Randomize the mice into treatment and control groups.

Administer NCC007 (e.g., a starting dose of 20 mg/kg, based on SR-3029 data) or vehicle

control via intraperitoneal injection daily.[1][2]

Monitor tumor growth by caliper measurements or bioluminescence imaging at regular

intervals.

Record animal body weight and monitor for any signs of toxicity.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

histology, western blotting for pharmacodynamic markers).

Mandatory Visualization
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Caption: Wnt/β-catenin signaling pathway and points of inhibition by NCC007.
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Caption: Experimental workflow for in vivo efficacy studies of NCC007.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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